Cas no 899957-06-3 (2-{5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-ylsulfanyl}hexanoic acid)

• Product Name: 2-{5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-ylsulfanyl}hexanoic acid
• CAS No: 899957-06-3
• MF: C₁₄H₂₀N₂O₅S
• MW: 328.384002685547
• CID: 5489180
• PubChem ID: 18584751
• Update Time: 2023-11-21

2-{5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-ylsulfanyl}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-ethoxycarbonyl-6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]hexanoic acid
• 899957-06-3
• F2800-0012
• AKOS024467755
• 2-((5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)hexanoic acid
• 2-{5-(ethoxycarbonyl)-6-methyl-2-oxo-1,2-dihydropyrimidin-4-ylsulfanyl}hexanoic acid

• Inchi： 1S/C14H20N2O5S/c1-4-6-7-9(12(17)18)22-11-10(13(19)21-5-2)8(3)15-14(20)16-11/h9H,4-7H2,1-3H3,(H,17,18)(H,15,16,20)
• InChI Key： QMGIFDMMARWGIX-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OCC)=C(C)NC(N=1)=O)C(C(=O)O)CCCC

Computed Properties

• Exact Mass: 328.10929292g/mol
• Monoisotopic Mass: 328.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 130Ų